Cas no 85071-58-5 (Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-)

• Product Name: Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-
• CAS No: 85071-58-5
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 1832181
• PubChem ID: 7172051
• Update Time: 2025-04-21

Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3,5-dimethoxy-4-methylbenzaldehyde
• Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-
• 85071-58-5
• 2-Hydroxy-3,5-dimethoxy-4-methyl-benzaldehyde
• DTXSID10428271
• SCHEMBL5144957
• AKOS006229730

• Inchi： 1S/C10H12O4/c1-6-8(13-2)4-7(5-11)9(12)10(6)14-3/h4-5,12H,1-3H3
• InChI Key： LRLCLQPPZAVYDY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=O)C=C(C=1C)OC)O

Computed Properties

• Exact Mass: 196.07355886g/mol
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų